Cas no 374589-94-3 (4-Pyridinamine, 3-bromo-N,N,2-trimethyl-)

• Product Name: 4-Pyridinamine, 3-bromo-N,N,2-trimethyl-
• CAS No: 374589-94-3
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 5280610
• Update Time: 2025-07-01

4-Pyridinamine, 3-bromo-N,N,2-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 3-bromo-N,N,2-trimethyl-

• Inchi： 1S/C8H11BrN2/c1-6-8(9)7(11(2)3)4-5-10-6/h4-5H,1-3H3
• InChI Key： ZDTOZPJZYIVMOJ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(N(C)C)=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Pyridinamine, 3-bromo-N,N,2-trimethyl-

Introduction to 4-Pyridinamine, 3-bromo-N,N,2-trimethyl- (CAS No. 374589-94-3)

4-Pyridinamine, 3-bromo-N,N,2-trimethyl- (CAS No. 374589-94-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Bromo-N,N,2-trimethylpyridin-4-amine, is characterized by its unique chemical structure and properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 4-Pyridinamine, 3-bromo-N,N,2-trimethyl- is C₁₀H₁₄BrN₂, and its molecular weight is approximately 236.13 g/mol. The compound features a pyridine ring with a bromine atom at the 3-position and three methyl groups attached to the nitrogen and carbon atoms. This specific arrangement imparts unique chemical reactivity and biological activity to the molecule.

In recent years, there has been growing interest in the use of 4-Pyridinamine, 3-bromo-N,N,2-trimethyl- as a key intermediate in the development of novel pharmaceuticals. Its ability to undergo various chemical transformations makes it an attractive starting material for the synthesis of compounds with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties.

A notable example of its application is in the synthesis of small molecules targeting specific protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, and their modulation can lead to therapeutic benefits in diseases such as cancer and neurodegenerative disorders. Research published in the Journal of Medicinal Chemistry highlights the use of 4-Pyridinamine, 3-bromo-N,N,2-trimethyl- in the design of inhibitors for specific PPIs, demonstrating its potential as a lead compound for drug discovery.

The synthetic accessibility of 4-Pyridinamine, 3-bromo-N,N,2-trimethyl- has also been extensively studied. Various methods have been developed to synthesize this compound efficiently and on a large scale. One common approach involves the bromination of N,N-dimethyl-2-methylpyridin-4-amine followed by deprotection to yield the desired product. These synthetic routes are well-documented in the literature and provide chemists with reliable methods to produce high-purity samples for further research.

Beyond its use as an intermediate in drug discovery, 4-Pyridinamine, 3-bromo-N,N,2-trimethyl- has also found applications in other areas of chemical research. For example, it has been used as a ligand in coordination chemistry to form complexes with transition metals. These complexes exhibit interesting electronic and magnetic properties that are relevant to materials science and catalysis.

In addition to its synthetic utility, the biological activity of 4-Pyridinamine, 3-bromo-N,N,2-trimethyl- has been investigated in several preclinical studies. In vitro assays have shown that this compound can modulate the activity of specific enzymes and receptors involved in various signaling pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key regulators of cell proliferation and survival.

The safety profile of 4-Pyridinamine, 3-bromo-N,N,2-trimethyl- is an important consideration for its use in pharmaceutical research. Toxicological studies have generally shown that this compound is well-tolerated at low concentrations. However, as with any chemical compound used in drug development, thorough safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 4-Pyridinamine, 3-bromo-N,N,2-trimethyl- (CAS No. 374589-94-3) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in the field.